Cas no 31181-25-6 (Isoquinoline, 7-fluoro-1-methyl-)

• Product Name: Isoquinoline, 7-fluoro-1-methyl-
• CAS No: 31181-25-6
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 5155770
• Update Time: 2025-06-27

Isoquinoline, 7-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-fluoro-1-methyl-

• Inchi： 1S/C10H8FN/c1-7-10-6-9(11)3-2-8(10)4-5-12-7/h2-6H,1H3
• InChI Key： RSBVQWWSVZHYHO-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC(F)=C2)C=CN=1

Additional information on Isoquinoline, 7-fluoro-1-methyl-

7-Fluoro-1-methylisoquinoline (CAS No: 31181-25-6)

7-Fluoro-1-methylisoquinoline is a heterocyclic organic compound with the CAS registry number 31181-25-6. This compound belongs to the isoquinoline family, which is a class of bicyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of 7-fluoro-1-methylisoquinoline consists of a benzene ring fused to a pyridine ring, with a fluorine atom at the 7-position and a methyl group at the 1-position. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

The synthesis of 7-fluoro-1-methylisoquinoline typically involves multi-step organic reactions, including Friedlander annulation, which is a well-known method for constructing isoquinoline derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the formation of the isoquinoline skeleton with high yields and selectivity.

One of the most significant applications of 7-fluoro-1-methylisoquinoline lies in its potential as a building block for drug discovery. Isoquinolines are known for their ability to modulate various biological targets, including kinases, ion channels, and nuclear receptors. The fluorine substitution at the 7-position enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for pharmacological studies. Recent studies have demonstrated that 7-fluoro-1-methylisoquinoline derivatives exhibit potent anti-inflammatory and anticancer activities.

In addition to its role in drug discovery, 7-fluoro-1-methylisoquinoline has shown promise in materials science. The compound's aromaticity and electron-withdrawing groups make it suitable for applications in organic electronics. Researchers have investigated its use as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The methyl group at the 1-position contributes to improved solubility and thermal stability, which are critical factors for device performance.

The biological activity of 7-fluoro-1-methylisoquinoline is influenced by its structural features. The isoquinoline core provides a rigid framework that facilitates interactions with biological targets. The fluorine atom at the 7-position introduces electronic effects that can modulate binding affinities, while the methyl group at the 1-position enhances hydrophobic interactions. These properties make 7-fluoro-1-methylisoquinoline a versatile scaffold for medicinal chemistry.

Recent research has also focused on the environmental impact of 7-fluoro-1-methylisoquinoline and its derivatives. Studies have been conducted to assess their biodegradability and toxicity profiles. These investigations are crucial for ensuring that compounds derived from 7-fluoro-1-methylisoquinoline are safe for use in pharmaceuticals and other applications.

In conclusion, 7-fluoro-1-methylisoquinoline (CAS No: 31181-25-6) is a valuable compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthesis and application development, positions it as an important molecule in contemporary chemical research.